Cas no 1806304-32-4 (3',5'-Difluoro-2'-nitroacetophenone)

• Product Name: 3',5'-Difluoro-2'-nitroacetophenone
• CAS No: 1806304-32-4
• MF: C₈H₅F₂NO₃
• MW: 201.127009153366
• CID: 4707293
• Update Time: 2023-08-15

3',5'-Difluoro-2'-nitroacetophenone Chemical and Physical Properties

Names and Identifiers

• 3',5'-Difluoro-2'-nitroacetophenone

• Inchi： 1S/C8H5F2NO3/c1-4(12)6-2-5(9)3-7(10)8(6)11(13)14/h2-3H,1H3
• InChI Key： AXTHROLBVUDKQV-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C(C)=O)=C1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• Topological Polar Surface Area: 62.9